Cas no 1807063-36-0 (2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde
• CAS No: 1807063-36-0
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4884492
• Update Time: 2025-06-08

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-7-4(3-14)2-13-5(1-12)6(7)8(10)11/h2-3,8H,1,12H2
• InChI Key： VMQQSJFKHJOIMS-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CN=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.1
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde (CAS No. 1807063-36-0)

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde (CAS No. 1807063-36-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits a potent potential for further chemical modification and biological evaluation. The presence of multiple functional groups, including an amine, a difluoromethyl group, and a fluoro-substituted pyridine ring, makes it an intriguing candidate for the development of novel therapeutic agents.

The pyridine core of this molecule is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 3rd and 4th positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Additionally, the aldehyde functionality at the 5th position provides a versatile handle for further derivatization, enabling the synthesis of various pharmacophores.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Studies have shown that derivatives of pyridine with fluorine substitutions can exhibit enhanced binding affinity to certain protein targets. For instance, 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The amine group in this compound can be further functionalized to introduce additional pharmacological properties. For example, it can be coupled with carboxylic acids or heterocycles to form amides or ureas, which are common motifs in drug molecules. The difluoromethyl group, on the other hand, is known to improve the bioavailability and resistance to metabolic degradation of drugs. This makes 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

In light of current research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. Pyridine-based compounds have shown promise in this area due to their ability to mimic natural substrates or interfere with enzyme-substrate interactions. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde make it a suitable candidate for designing inhibitors that modulate protein phosphorylation or ubiquitination pathways.

Moreover, the compound’s aldehyde functionality allows for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones. These derivatives have been explored for their antimicrobial and anti-inflammatory properties. For instance, recent studies have demonstrated that certain pyridine-based Schiff bases exhibit significant activity against drug-resistant bacteria, highlighting the therapeutic potential of this class of compounds.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluorine substituents efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

From a regulatory perspective, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Preclinical studies are essential to evaluate their pharmacokinetic profiles, toxicity profiles, and potential side effects. These studies often involve in vitro assays using cell lines or animal models to assess biological activity and pharmacological effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models can now forecast the biological activity of molecules based on their structural features, significantly reducing the time and cost associated with traditional screening methods. This approach has been particularly useful in identifying lead compounds for further development.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-carboxaldehyde (CAS No. 1807063-36-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate allows for the creation of diverse derivatives with tailored pharmacological properties. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the development of innovative therapies.